molecular formula C10H5Cl6N3O2S2 B8424050 4-Phenyl-1,2-bis[(trichloromethyl)sulfanyl]-1,2,4-triazolidine-3,5-dione CAS No. 67288-81-7

4-Phenyl-1,2-bis[(trichloromethyl)sulfanyl]-1,2,4-triazolidine-3,5-dione

Cat. No.: B8424050
CAS No.: 67288-81-7
M. Wt: 476.0 g/mol
InChI Key: HALJGSRATBJONB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Phenyl-1,2-bis[(trichloromethyl)sulfanyl]-1,2,4-triazolidine-3,5-dione is a useful research compound. Its molecular formula is C10H5Cl6N3O2S2 and its molecular weight is 476.0 g/mol. The purity is usually 95%.
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Properties

CAS No.

67288-81-7

Molecular Formula

C10H5Cl6N3O2S2

Molecular Weight

476.0 g/mol

IUPAC Name

4-phenyl-1,2-bis(trichloromethylsulfanyl)-1,2,4-triazolidine-3,5-dione

InChI

InChI=1S/C10H5Cl6N3O2S2/c11-9(12,13)22-18-7(20)17(6-4-2-1-3-5-6)8(21)19(18)23-10(14,15)16/h1-5H

InChI Key

HALJGSRATBJONB-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)N2C(=O)N(N(C2=O)SC(Cl)(Cl)Cl)SC(Cl)(Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 35.4g (0.2 mole) 4-phenyl urazole in 200 ml water was added a solution of 16g (0.4 mole) sodium hydroxide in 20 ml water. A mixture of 74.4g (0.4 mole)trichloromethylsulfenyl chloride and 3g of an emulsifier solution (EXEM 25, consisting of a mixture of alkyl benzene sulfonate and ethoxylated vegetable oil) in 50 ml water was added dropwise to the above basic solution while keeping the reaction mixture at 0° C. The reactants were mixed so that the reaction mixture was kept at a pH greater than 7. The precipitate that formed was filtered and the filter cake was washed with water. After drying and recrystallizing from benzene there was obtained 4-phenyl-1,2-bis-(trichloromethylthio)urazole having a melting point of 175° C.
Quantity
35.4 g
Type
reactant
Reaction Step One
[Compound]
Name
16g
Quantity
0.4 mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
200 mL
Type
solvent
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
74.4 g
Type
reactant
Reaction Step Two
[Compound]
Name
3g
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
alkyl benzene sulfonate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Quantity
50 mL
Type
solvent
Reaction Step Four

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